![molecular formula C15H20N2O5S B2882608 N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-hydroxy-2-methyl-4-(methylthio)butyl)oxalamide CAS No. 1396748-02-9](/img/structure/B2882608.png)
N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-hydroxy-2-methyl-4-(methylthio)butyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Methylglyoxal in Food and Living Organisms
Research by Nemet, Varga-Defterdarović, and Turk (2006) explores the role of Methylglyoxal (MG), a highly reactive alpha-oxoaldehyde, in forming advanced glycation end-products (AGEs) that are associated with complications of diabetes and some neurodegenerative diseases. MG's presence in food and its formation in biological systems underline its significance in health and disease, hinting at the chemical complexity and potential toxicity or therapeutic applications of reactive compounds like the one (Nemet, Varga-Defterdarović, & Turk, 2006).
Liquid Crystals and Chromatography Applications
Naikwadi et al. (1980) discuss the synthesis and application of liquid crystals as stationary phases in gas-liquid chromatography, emphasizing the chemical manipulation of molecules for analytical purposes. Such research underlines the potential of complex organic molecules, including oxalamide derivatives, in enhancing separation techniques and analytical chemistry applications (Naikwadi, Panse, Bapat, & Ghatge, 1980).
Novel Nitric Oxide-Hydrogen Sulfide-Releasing Hybrids
Kodela, Chattopadhyay, and Kashfi (2012) delve into the development of NOSH compounds, hybrids of aspirin releasing nitric oxide and hydrogen sulfide, highlighting the exploration of novel therapeutic agents with anti-inflammatory and anticancer properties. This research signifies the innovative approach to designing complex molecules for specific therapeutic outcomes (Kodela, Chattopadhyay, & Kashfi, 2012).
properties
IUPAC Name |
N'-(1,3-benzodioxol-5-yl)-N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O5S/c1-15(20,5-6-23-2)8-16-13(18)14(19)17-10-3-4-11-12(7-10)22-9-21-11/h3-4,7,20H,5-6,8-9H2,1-2H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILKYFABNZRTIJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCSC)(CNC(=O)C(=O)NC1=CC2=C(C=C1)OCO2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.